Cas no 28588-53-6 (3-Isocyano-4-methylthiophene)

• Product Name: 3-Isocyano-4-methylthiophene
• CAS No: 28588-53-6
• MF: C₆H₅NS
• MW: 123.175599813461
• CID: 5569622
• PubChem ID: 20619263
• Update Time: 2024-03-01

3-Isocyano-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-isocyano-4-methylthiophene
• SCHEMBL1641564
• 28588-53-6
• EN300-1859062
• 3-Isocyano-4-methylthiophene

• Inchi： 1S/C6H5NS/c1-5-3-8-4-6(5)7-2/h3-4H,1H3
• InChI Key： HNQVYOOMHRQQJR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1)C)[N+]#[C-]

Computed Properties

• Exact Mass: 123.01427034g/mol
• Monoisotopic Mass: 123.01427034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.6Ų